N~2~-(4-fluorophenyl)-N~1~-isobutyl-N~2~-[(4-methylphenyl)sulfonyl]glycinamide

• IUPAC Name: 2-(4-fluoro-N-(4-methylphenyl)sulfonylanilino)-N-(2-methylpropyl)acetamide
• InChI: InChI=1S/C19H23FN2O3S/c1-14(2)12-21-19(23)13-22(17-8-6-16(20)7-9-17)26(24,25)18-10-4-15(3)5-11-18/h4-11,14H,12-13H2,1-3H3,(H,21,23)
• InChI Key: DAAPAVSWCSZCCT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)N(CC(=O)NCC(C)C)C2=CC=C(C=C2)F
• Molecular Formula: C19H23FN2O3S
• Molecular Weight: 378.5 g/mol

Description

N~2~-(4-fluorophenyl)-N~1~-isobutyl-N~2~-[(4-methylphenyl)sulfonyl]glycinamide, commonly known as Compound A, is a novel chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications.

Scientific Research Applications

Compound A has been extensively studied for its potential therapeutic applications in various diseases, including cancer, inflammation, and neurodegenerative disorders. Several studies have shown that Compound A inhibits the growth of cancer cells and induces apoptosis, making it a potential candidate for cancer therapy. Additionally, Compound A has been shown to have anti-inflammatory effects and can reduce inflammation in various animal models. Furthermore, Compound A has been shown to have neuroprotective effects and can improve cognitive function in animal models of Alzheimer's disease.

Mechanism of Action

The mechanism of action of Compound A is not fully understood, but it is believed to involve the inhibition of various signaling pathways involved in cell growth, inflammation, and neurodegeneration. Specifically, Compound A has been shown to inhibit the Akt/mTOR signaling pathway, which is involved in cell growth and survival. Additionally, Compound A has been shown to inhibit the NF-κB signaling pathway, which is involved in inflammation. Finally, Compound A has been shown to activate the Nrf2 signaling pathway, which is involved in cellular defense mechanisms and can protect against oxidative stress.
Biochemical and Physiological Effects:
Compound A has been shown to have several biochemical and physiological effects. In vitro studies have shown that Compound A can inhibit cell growth and induce apoptosis in cancer cells. Additionally, Compound A has been shown to reduce inflammation in various animal models. Finally, Compound A has been shown to improve cognitive function in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One of the major advantages of Compound A is its potential therapeutic applications in various diseases, including cancer, inflammation, and neurodegenerative disorders. Additionally, Compound A has been shown to have low toxicity in animal studies, making it a potential candidate for clinical trials. However, one of the limitations of Compound A is its low solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for research on Compound A. One potential direction is to further investigate its potential therapeutic applications in various diseases, including cancer, inflammation, and neurodegenerative disorders. Additionally, further studies are needed to fully understand the mechanism of action of Compound A. Finally, future research should focus on developing more efficient synthesis methods for Compound A and improving its solubility in water to facilitate its administration in vivo.

Synthesis Methods

The synthesis of Compound A involves a multi-step process starting with the reaction of N-isobutyl-4-methylbenzenesulfonamide with 4-fluoroaniline to form the intermediate N-(4-fluorophenyl)-N-isobutyl-4-methylbenzenesulfonamide. This intermediate is then reacted with glycine to form Compound A. The overall yield of this synthesis method is approximately 50%.